Ethyl 5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,3]diazepine-3-carboxylate

• IUPAC Name: ethyl 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a][1,3]diazepine-3-carboxylate
• InChI: InChI=1S/C9H14N4O2/c1-2-15-8(14)7-11-12-9-10-5-3-4-6-13(7)9/h2-6H2,1H3,(H,10,12)
• InChI Key: BVXNNVYCPTVQGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN=C2N1CCCCN2
• Molecular Formula: C9H14N4O2
• DSSTOX Substance ID: DTXSID301122353
• Molecular Weight: 210.23 g/mol
• CAS No.: 1380300-40-2

Description

• InChI Code : 1S/C9H14N4O2/c1-2-15-8(14)7-11-12-9-10-5-3-4-6-13(7)9/h2-6H2,1H3,(H,10,12) .

Molecular Structure Analysis

!Molecular Structure

Scientific Research Applications

Heterocyclic Chemistry and Biological Activity

Triazoles, including structures similar to Ethyl 5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,3]diazepine-3-carboxylate, are notable for their wide range of biological activities. Research has shown that triazoles can exhibit antibacterial, antifungal, anticancer, antiviral, and antimalarial activities among others. These compounds' ability to interact with various biological targets makes them valuable in the development of new pharmaceuticals (Ferreira et al., 2013).

Antibacterial and Antimicrobial Properties

One of the primary areas of interest is the antibacterial and antimicrobial properties of triazoles. Studies have highlighted the potential of 1,2,4-triazole-containing hybrids to combat antibiotic-resistant strains of Staphylococcus aureus. This suggests that compounds within this chemical class could be developed into new antibacterial agents to address the challenge of drug resistance (Li & Zhang, 2021).

Pharmacological Profile and Clinical Use

The pharmacological profile of triazolobenzodiazepines, closely related to this compound, includes anxiolytic and antidepressant activities. These compounds have been compared favorably to other benzodiazepines in clinical trials, showing promise for the treatment of anxiety and depression without the common side effects associated with other drugs in this class (Dawson, Jue, & Brogden, 1984).

Antioxidant Capacity

The antioxidant capacity of triazole derivatives has also been studied, with certain compounds demonstrating significant activity in scavenging free radicals and protecting against oxidative stress. This property is particularly relevant in the development of treatments for diseases where oxidative damage plays a key role (Ilyasov et al., 2020).

Environmental Impact

Finally, the environmental occurrence and fate of benzodiazepines, including triazolobenzodiazepines, have been examined. These studies are crucial for understanding how these compounds behave in water treatment processes and their potential environmental impacts. Findings indicate that while these compounds can be detected in various water sources, advanced treatment methods are effective in their removal, highlighting the importance of proper pharmaceutical waste management (Kosjek et al., 2012).